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Compound of Interest

Compound Name: Potassium picrate

Cat. No.: B3343831 Get Quote

Technical Guide: Potassium Picrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of potassium picrate, including its

chemical identity, physical properties, synthesis, and analytical applications. The information is

intended for professionals in research and development.

Core Data Summary
Potassium picrate, systematically named potassium 2,4,6-trinitrophenoxide, is the potassium

salt of picric acid. It is a primary explosive and should be handled with appropriate safety

precautions.

Molecular Structure:

The molecular structure of potassium picrate consists of a potassium cation (K⁺) ionically

bonded to the phenoxide oxygen of the picrate anion (2,4,6-trinitrophenoxide).

Molecular structure of potassium picrate

CAS Number: 573-83-1[1][2]

Quantitative Data
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The following table summarizes key quantitative data for potassium picrate.

Property Value

Molecular Formula C₆H₂KN₃O₇[1][2]

Molar Mass 267.194 g/mol [1][2]

Appearance
Reddish-yellow or green crystalline material[1]

[2]

Density 1.852 g/cm³[1]

Melting Point 250 °C (482 °F; 523 K)[1]

Boiling Point Detonates at 331 °C before boiling[1]

Crystal System Orthorhombic[1]

Experimental Protocols
Synthesis of Potassium Picrate via Neutralization of
Picric Acid with Potassium Carbonate
This protocol details the synthesis of potassium picrate from picric acid and potassium

carbonate. This method is preferred due to the formation of a less hazardous by-product

(carbon dioxide) compared to other bases.

Materials:

Picric acid (C₆H₃N₃O₇)

Potassium carbonate (K₂CO₃)

Methanol (CH₃OH)

Distilled water

Glass beakers

Stirring rod
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Heating mantle with temperature control

Filtration apparatus (e.g., Büchner funnel and flask)

Filter paper

Procedure:

Dissolution of Picric Acid: In a well-ventilated fume hood, dissolve a measured quantity of

picric acid in methanol in a glass beaker. Gentle heating and stirring may be required to

facilitate dissolution. As picric acid is barely soluble in water, methanol is a suitable solvent.

[2]

Preparation of Potassium Carbonate Solution: In a separate beaker, prepare a solution of

potassium carbonate by dissolving it in a minimal amount of distilled water.

Neutralization Reaction: Slowly add the potassium carbonate solution to the picric acid

solution while stirring continuously. The addition should be done portion-wise to control the

reaction rate and prevent excessive foaming from the evolution of carbon dioxide gas. The

reaction is a neutralization process where the acidic picric acid reacts with the basic

potassium carbonate.[2]

Temperature Control: It is crucial to monitor and control the temperature of the reaction

mixture. The temperature should be kept moderate to prevent detonation or excessive

evaporation of the methanol solvent.[2]

Crystallization: Upon completion of the reaction (i.e., when the addition of potassium

carbonate no longer produces effervescence), allow the solution to cool slowly to room

temperature. Potassium picrate will crystallize out of the solution as it is less soluble in the

solvent mixture at lower temperatures.

Isolation of Crystals: Collect the potassium picrate crystals by vacuum filtration using a

Büchner funnel and filter paper.

Washing: Wash the collected crystals with a small amount of cold methanol to remove any

unreacted starting materials or soluble impurities.
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Drying: Carefully dry the crystals in a desiccator at room temperature. Avoid heating the

crystals, as potassium picrate is a primary explosive.

Safety Precautions:

Always handle picric acid and potassium picrate with extreme caution, as they are

explosive and shock-sensitive.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Work in a well-ventilated fume hood to avoid inhalation of dust or vapors.

Avoid contact of picrates with metals, as this can form other, more sensitive, metal picrates.

[2]

Visualizations
Experimental Workflow for Determination of Non-Ionic
Surfactants
The following diagram illustrates the workflow for the determination of non-ionic surfactants in

water using the potassium picrate active substances (PPAS) method. In this method, the

polyether chain of the non-ionic surfactant complexes with the potassium ion, and this complex

is then extracted with the picrate anion into an organic solvent for spectrophotometric analysis.
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Workflow for Non-Ionic Surfactant Determination (PPAS Method)

Aqueous Sample
(containing non-ionic surfactant)

Add Potassium Picrate Reagent

Step 1

Formation of K+/Surfactant Complex
and Ion-Pair with Picrate

Step 2

Two-Phase Extraction
(e.g., with 1,2-dichloroethane)

Step 3

Separation of Phases

Step 4

Organic Phase
(contains K+-Surfactant-Picrate complex)

Aqueous Phase
(discard)

Spectrophotometric Measurement
of the Organic Phase

Step 5

Quantification of
Non-Ionic Surfactant

Step 6
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Caption: Workflow for the determination of non-ionic surfactants using the PPAS method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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